Cas no 1780616-00-3 ((4-Chloro-3-fluoro-2-methoxyphenyl)methanol)

• Product Name: (4-Chloro-3-fluoro-2-methoxyphenyl)methanol
• CAS No: 1780616-00-3
• MF: C₈H₈ClFO₂
• MW: 190.60
• CID: 5076193
• Update Time: 2025-10-12

(4-Chloro-3-fluoro-2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-fluoro-2-methoxyphenyl)methanol

• Inchi： 1S/C8H8ClFO2/c1-12-8-5(4-11)2-3-6(9)7(8)10/h2-3,11H,4H2,1H3
• InChI Key： YTIGFLIWVFFDBO-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(Cl)C(F)=C1OC

Additional information on (4-Chloro-3-fluoro-2-methoxyphenyl)methanol

The Comprehensive Overview of (4-Chloro-3-fluoro-2-methoxyphenyl)methanol (CAS No. 1780616-00-3)

(4-Chloro-3-fluoro-2-methoxyphenyl)methanol, identified by the CAS registry number 1780616-00-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a phenol derivative with a methoxy group and a hydroxymethyl group. The presence of chlorine and fluorine atoms further enhances its chemical reactivity and biological activity.

The synthesis of (4-Chloro-3-fluoro-2-methoxyphenyl)methanol involves a series of well-established organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and hydroxylation. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the aryl-methanol moiety efficiently.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. Its structure serves as a valuable scaffold for developing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. A study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes.

In addition to its pharmaceutical applications, (4-Chloro-3-fluoro-2-methoxyphenyl)methanol has also found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively. Recent research has demonstrated that derivatives of this compound exhibit potent activity against plant pathogens, making them promising candidates for sustainable agricultural practices.

The physical properties of this compound are equally intriguing. With a molecular weight of approximately 255 g/mol, it exists as a crystalline solid at room temperature. Its solubility in polar solvents such as water and ethanol is moderate, which makes it suitable for various solution-based reactions. The presence of electron-withdrawing groups like chlorine and fluorine significantly influences its electronic properties, rendering it highly reactive under specific conditions.

From an environmental perspective, understanding the degradation pathways of (4-Chloro-3-fluoro-2-methoxyphenyl)methanol is crucial for assessing its ecological impact. Recent studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation into less toxic byproducts. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, (4-Chloro-3-fluoro-2-methoxyphenyl)methanol (CAS No. 1780616-00-3) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, underscores its importance in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various industries.